Cas no 98954-25-7 (5-Butylthiophene-2-carbaldehyde)

5-Butylthiophene-2-carbaldehyde Properties

Names and Identifiers

• 5-BUTYL-THIOPHENE-2-CARBALDEHYDE
• CHEMBRDG-BB 4300525
• AKOS BC-0615
• 5-butylthiophene-2-carbaldehyde(SALTDATA: FREE)
• 5-butylthiophene-2-carbaldehyde
• BP-11057
• 98954-25-7
• FT-0712223
• 5-Butyl-2-thiophenecarbaldehyde
• E89713
• CS-0196319
• BS-33440
• 5-n-butyl-2-thiophenecarboxaldehyde
• SCHEMBL10684074
• YDA95425
• MFCD03872257
• AKOS000302834
• DTXSID80395360
• 5-Butyl-2-thiophenecarboxaldehyde
• YVJZBWYUBZHTKJ-UHFFFAOYSA-N
• DB-028005
• 2-Thiophenecarboxaldehyde, 5-butyl-
• +Expand

• MDL： MFCD03872257
• InChIKey： YVJZBWYUBZHTKJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12OS/c1-2-3-4-8-5-6-9(7-10)11-8/h5-7H,2-4H2,1H3
• SMILES： CCCCC1=CC=C(C=O)S1

Computed Properties

• Exact Mass: 168.061
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 168.061
• Heavy Atom Count: 11
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Refractive Index: 1.555
• Boiling Point: 261.6°C at 760 mmHg
• Flash Point: 101.1°C
• Density: 1.075